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Abstract

4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid, a pyridinecarboxylic acid derivative,
presents a scaffold of interest for chemical and pharmaceutical research. This document
provides a comprehensive overview of its known chemical properties. Despite a thorough
review of available scientific literature and chemical databases, detailed experimental protocols
for its synthesis and analysis, as well as data on its biological activity, remain largely
uncharacterized. This guide summarizes the currently available data and highlights areas for
future investigation.

Chemical Properties

4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid (CAS No. 51727-04-9) is a heterocyclic
organic compound with the molecular formula C7H7NOa.[1] Its chemical structure consists of a
pyridine ring substituted with a hydroxyl group at the 4-position, a methoxy group at the 5-
position, and a carboxylic acid group at the 2-position.

Physicochemical Data

A summary of the key physicochemical properties of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid is presented in Table 1. It is important to note that some of these
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values are predicted through computational models and await experimental verification.

Property Value Source
Molecular Formula C7H7NOa4 [1]
Molar Mass 169.13 g/mol N/A
CAS Number 51727-04-9 [2]
Melting Point 251-253 °C N/A
Boiling Point (Predicted) 531.6 °C N/A
Density (Predicted) 1.437 g/cm3 N/A
Solubility Data not available N/A
pKa Data not available N/A

Table 1: Physicochemical Properties of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic Acid

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Hydroxy-5-
methoxy-2-pyridinecarboxylic acid are not readily available in the public domain.
Researchers are encouraged to perform these analyses upon synthesis to fully characterize
the compound.

Experimental Protocols

Currently, there are no specific, detailed, and publicly available experimental protocols for the
synthesis and analysis of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid. The synthesis of
structurally similar compounds, such as 4-methoxy-pyridine-2-carboxylic acid methyl ester and
3-hydroxy-4-methoxypicolinic acid, has been documented. These protocols may serve as a
starting point for developing a synthetic route to the target compound.

Proposed Synthetic Workflow

A potential synthetic approach could involve the modification of a suitable pyridine precursor.
The logical workflow for such a synthesis is outlined below.
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Commercially Available Pyridine Derivative 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid
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Figure 1: A generalized workflow for the potential synthesis of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid.

Biological Activity and Signaling Pathways

As of the latest literature search, there is no published information regarding the biological
activity, mechanism of action, or associated signaling pathways for 4-Hydroxy-5-methoxy-2-

pyridinecarboxylic acid.

Future Research Directions

The absence of biological data presents a significant opportunity for investigation. A logical
workflow for the initial biological screening of this compound is proposed below.
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Figure 2: A proposed workflow for the initial biological evaluation of 4-Hydroxy-5-methoxy-2-
pyridinecarboxylic acid.

Conclusion

4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid is a chemical entity with established basic
physical properties but lacks in-depth experimental characterization and biological evaluation.
This guide has summarized the available information and outlined logical workflows for future
research. The synthesis, detailed analytical characterization, and comprehensive biological
screening of this compound are critical next steps to unlock its potential in medicinal chemistry
and drug discovery. The provided frameworks for experimental protocols and biological
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screening are intended to serve as a roadmap for researchers venturing into the study of this
and similar novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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